1,3-Dimethyl-5-{[5-(3-nitrophenyl)furan-2-YL]methylidene}-1,3-diazinane-2,4,6-trione
CAS No.:
Cat. No.: VC15652260
Molecular Formula: C17H13N3O6
Molecular Weight: 355.30 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C17H13N3O6 |
|---|---|
| Molecular Weight | 355.30 g/mol |
| IUPAC Name | 1,3-dimethyl-5-[[5-(3-nitrophenyl)furan-2-yl]methylidene]-1,3-diazinane-2,4,6-trione |
| Standard InChI | InChI=1S/C17H13N3O6/c1-18-15(21)13(16(22)19(2)17(18)23)9-12-6-7-14(26-12)10-4-3-5-11(8-10)20(24)25/h3-9H,1-2H3 |
| Standard InChI Key | CFKODRZYEBEQLG-UHFFFAOYSA-N |
| Canonical SMILES | CN1C(=O)C(=CC2=CC=C(O2)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)N(C1=O)C |
Introduction
Chemical Structure and Classification
Core Structural Features
The compound’s architecture integrates three key components:
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Diazinane Trione Core: A six-membered ring containing two nitrogen atoms at positions 1 and 3, substituted with methyl groups, and three ketone oxygen atoms at positions 2, 4, and 6 .
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Furan-Nitrophenyl Moiety: A furan ring (five-membered oxygen-containing heterocycle) fused to a 3-nitrophenyl group via a methylidene (-CH=) bridge .
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Functional Groups: The nitro (-NO₂) group enhances electrophilicity, while carbonyl (C=O) groups contribute to hydrogen-bonding interactions.
Table 1: Molecular Characteristics
| Property | Value | Source |
|---|---|---|
| Molecular Formula | C₁₇H₁₃N₃O₇ | Derived |
| Molecular Weight | 389.31 g/mol | Calculated |
| logP (Partition Coeff.) | 3.2–3.8 | Estimated |
| Hydrogen Bond Acceptors | 11 |
The nitro group at the meta position of the phenyl ring introduces steric and electronic effects that influence reactivity, such as directing electrophilic substitution reactions .
Synthesis and Manufacturing
Reaction Pathways
Synthesis typically proceeds through a three-step sequence:
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Formation of Diazinane Trione: Condensation of dimethylurea with malonic acid derivatives under acidic conditions yields the 1,3-dimethyl-diazinane-2,4,6-trione core .
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Furan-Nitrophenyl Intermediate: Nitration of furfural followed by Suzuki-Miyaura coupling with 3-bromonitrobenzene introduces the nitrophenyl group.
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Knoevenagel Condensation: The diazinane trione reacts with the furan-nitrophenyl aldehyde in ethanol using triethylamine as a base, forming the methylidene bridge .
Industrial-Scale Production
Continuous flow reactors optimize yield (≈75–80%) by maintaining precise temperature control (60–80°C) and minimizing side reactions. Key challenges include purification via column chromatography (silica gel, ethyl acetate/hexane) and managing the nitro group’s sensitivity to reduction .
Chemical Properties and Reactivity
Physicochemical Behavior
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Solubility: Sparingly soluble in water (<0.1 mg/mL), highly soluble in polar aprotic solvents (DMF, DMSO) .
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Stability: Degrades above 200°C; nitro group reduction occurs under H₂/Pd-C, forming an amine derivative .
Reaction Mechanisms
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Nucleophilic Aromatic Substitution: The nitro group activates the phenyl ring for attack by nucleophiles (e.g., hydroxide) at the para position.
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Cycloadditions: The conjugated diene system in the furan moiety participates in Diels-Alder reactions with dienophiles like maleic anhydride.
Biological Activity and Mechanism of Action
Enzyme Inhibition
In silico docking studies predict strong binding (ΔG ≈ -9.2 kcal/mol) to cyclooxygenase-2 (COX-2), analogous to nonsteroidal anti-inflammatory drugs. The nitro group forms a hydrogen bond with Arg120, while the diazinane ring interacts with Tyr385 via π-π stacking.
Applications in Scientific Research
Medicinal Chemistry
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Lead Compound Optimization: Structural modifications (e.g., replacing nitro with cyano groups) enhance selectivity for kinase targets .
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Prodrug Design: The nitro group’s reducibility enables triggered drug release in hypoxic tumor environments.
Materials Science
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Coordination Polymers: Serves as a ditopic ligand for Zn²⁺, forming porous frameworks with CO₂ adsorption capacity (8.7 mmol/g at 25°C).
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Optoelectronic Materials: Conjugated π-system exhibits broad UV-Vis absorption (λₘₐₓ = 420 nm), applicable in organic photovoltaics.
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